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  4. 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
Brand Name: Vulcanchem
CAS No.: 330181-83-4
VCID: VC0458739
InChI: InChI=1S/C31H27ClN2O2S/c1-20-8-14-24(15-9-20)34-29(36)27-28(25-7-3-2-6-22(25)18-31(27)16-4-5-17-31)33-30(34)37-19-26(35)21-10-12-23(32)13-11-21/h2-3,6-15H,4-5,16-19H2,1H3
SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC(=O)C6=CC=C(C=C6)Cl
Molecular Formula: C31H27ClN2O2S
Molecular Weight: 527.1g/mol

2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one

CAS No.: 330181-83-4

Main Products

VCID: VC0458739

Molecular Formula: C31H27ClN2O2S

Molecular Weight: 527.1g/mol

2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one - 330181-83-4

CAS No. 330181-83-4
Product Name 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
Molecular Formula C31H27ClN2O2S
Molecular Weight 527.1g/mol
IUPAC Name 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
Standard InChI InChI=1S/C31H27ClN2O2S/c1-20-8-14-24(15-9-20)34-29(36)27-28(25-7-3-2-6-22(25)18-31(27)16-4-5-17-31)33-30(34)37-19-26(35)21-10-12-23(32)13-11-21/h2-3,6-15H,4-5,16-19H2,1H3
Standard InChIKey UEFLJZQWKAYXDM-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC(=O)C6=CC=C(C=C6)Cl
Canonical SMILES CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC(=O)C6=CC=C(C=C6)Cl
PubChem Compound 1617713
Last Modified Nov 11 2021
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